2-[6-(3-Methylsulfonylphenyl)thieno[3,2-d]pyrimidin-4-yl]sulfanylacetic acid

• Molecular Formula: C15H12N2O4S3
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-[6-(3-methylsulfonylphenyl)thieno[3,2-d]pyrimidin-4-yl]sulfanylacetic acid
• InChI: InChI=1S/C15H12N2O4S3/c1-24(20,21)10-4-2-3-9(5-10)12-6-11-14(23-12)15(17-8-16-11)22-7-13(18)19/h2-6,8H,7H2,1H3,(H,18,19)
• InChI Key: BTGDYEPQMXMGFI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC3=C(S2)C(=NC=N3)SCC(=O)O

Description

OSM-S-648 is a compound of interest in various scientific fields due to its unique properties and potential applications. It has garnered attention for its role in chemical reactions, industrial processes, and scientific research.

Chemical Reactions Analysis

OSM-S-648 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, hydrogen peroxide, and other oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and other reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens, acids, and bases.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

OSM-S-648 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to understand its effects on different biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in industrial processes for the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of OSM-S-648 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

OSM-S-648 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

OSM-S-106: Known for its role as a reaction hijacking inhibitor of Plasmodium falciparum asparagine tRNA synthetase.

Loctite 638 and 648: These are retaining compounds used in industrial applications